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Compound of Interest

Compound Name: Darunavir-d9

Cat. No.: B021623 Get Quote

For immediate release – This document provides essential safety and logistical information for

the proper disposal of Darunavir-d9, a deuterated internal standard for the HIV-1 protease

inhibitor Darunavir. The following procedures are designed to ensure the safety of laboratory

personnel and compliance with environmental regulations. Researchers, scientists, and drug

development professionals should adhere to these guidelines to minimize risks and

environmental impact.

Darunavir-d9, like its parent compound Darunavir, requires careful handling and disposal in

accordance with federal and state regulations for pharmaceutical waste.[1][2][3][4] While

specific disposal instructions for the deuterated form are not readily available, the procedures

for Darunavir serve as a primary reference due to their chemical similarity.

Regulatory Framework
The disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act

(RCRA) and, for controlled substances, the Drug Enforcement Administration (DEA).[1][2][3][4]

Many states have their own, often more stringent, regulations.[1] It is crucial to consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Based on available data, Darunavir is not expected to have a significant adverse environmental

impact.[5] However, proper disposal is still necessary to prevent environmental contamination.
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Summary of Key Safety and Disposal Information
Aspect Guideline Source

Waste Classification

Likely non-hazardous

pharmaceutical waste.

However, consult your EHS

department for a definitive

classification.

[3]

Primary Disposal Method

Incineration at a licensed

facility is the preferred method

for pharmaceutical waste.[2]

[2]

Sewer Disposal

Do not flush Darunavir-d9

down the drain. The EPA's

Subpart P rule prohibits the

sewering of hazardous waste

pharmaceuticals by healthcare

facilities.[2]

[2]

Personal Protective Equipment

(PPE)

Wear appropriate PPE,

including gloves, lab coat, and

safety glasses, when handling

Darunavir-d9.

[6]

Spill Management

In case of a spill, avoid

generating dust. Moisten with

a damp cloth or paper towel

and place in a sealed

container for disposal.

[6]

Step-by-Step Disposal Protocol for Darunavir-d9
This protocol outlines the recommended procedure for disposing of pure Darunavir-d9 (solid)

and solutions containing Darunavir-d9.

1. Waste Identification and Segregation:
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Solid Waste: Unused or expired pure Darunavir-d9 should be collected in a clearly labeled,

sealed container designated for "non-hazardous pharmaceutical waste" or as directed by

your EHS department.

Liquid Waste: Solutions of Darunavir-d9 in organic solvents (e.g., DMSO, Methanol) should

be collected in a separate, compatible, and clearly labeled hazardous waste container. Do

not mix with other waste streams unless permitted by your institution's EHS guidelines.

Contaminated Materials: Items such as pipette tips, vials, and gloves that are contaminated

with Darunavir-d9 should be placed in a designated solid waste container for

pharmaceutical waste.

2. Waste Container Management:

Ensure all waste containers are in good condition, compatible with the waste they hold, and

are kept securely closed when not in use.

Label all containers clearly with "Darunavir-d9 Waste" and the name of the solvent if

applicable. Include the date of initial waste accumulation.

3. Waste Storage:

Store waste containers in a designated, secure area away from general laboratory traffic.

Follow your institution's guidelines for the maximum accumulation time for pharmaceutical

waste.

4. Disposal Arrangement:

Contact your institution's EHS department to arrange for the pickup and disposal of the

Darunavir-d9 waste.

Do not attempt to dispose of the waste through regular trash or by flushing it down the drain.

[7][8]
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The following diagram illustrates the decision-making process for the proper disposal of

Darunavir-d9 waste in a laboratory setting.

Darunavir-d9 Disposal Workflow

Start: Darunavir-d9 Waste Generated
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Caption: Logical flow for Darunavir-d9 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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